![molecular formula C18H17Cl2N3O B2835939 N-[2-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethyl]acetamide CAS No. 876883-59-9](/img/structure/B2835939.png)
N-[2-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[2-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethyl]acetamide” is a complex organic compound. It is a derivative of benzimidazole, a class of heterocyclic compounds . Benzimidazole derivatives possess a wide range of bioactivities including antimicrobial, anthelmintic, antiviral, anticancer, and antihypertensive activities .
Synthesis Analysis
The synthesis of this compound involves a series of reactions. The reaction of 6-methyluracil with 2-chloromethyltiiran affords 6-methyl-3-(thietan-3-yl)uracil. Its subsequent reaction with N-(2,6-dichlorophenyl)-2-chloroacetamide resulted in the final compound .
Molecular Structure Analysis
The molecular structure of this compound was confirmed by X-ray diffraction analysis, NMR and IR spectroscopy . Computer modeling at the PBE/3ζ, PBE/cc-pVDZ and PBE/SV (P) levels showed that its conformational behavior is determined by internal rotation of the thietanyl group both in the gas phase and in chloroform or dimethyl sulfoxide solutions .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 6-methyluracil with 2-chloromethyltiiran to form 6-methyl-3-(thietan-3-yl)uracil. This intermediate then reacts with N-(2,6-dichlorophenyl)-2-chloroacetamide to form the final compound .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 204.053 . It has a linear formula of C8H7Cl2NO . The compound’s structure is also available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
Molecular Structure and Spectroscopy
- A study conducted by Li Ying-jun focused on synthesizing a novel compound related to the given chemical structure, highlighting the importance of NMR techniques in determining the structure and tautomeric ratios of isomers, providing insights into the compound's molecular configuration and potential applications in material science or molecular engineering (Li Ying-jun, 2012).
Photovoltaic Efficiency and Ligand-Protein Interactions
- Research by Y. Mary et al. on bioactive benzothiazolinone acetamide analogs included quantum mechanical studies and ligand-protein interactions, indicating potential for these compounds in dye-sensitized solar cells (DSSCs) and as inhibitors in biological systems, showing the compound's versatility in both renewable energy and biomedical research (Y. Mary et al., 2020).
Antitumor and Antimicrobial Activities
- L. Yurttaş et al. synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings and evaluated their antitumor activity, illustrating the compound's potential as a scaffold for developing new anticancer agents (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
- S. Ch and colleagues synthesized and assessed the antimicrobial properties of derivatives, contributing to the search for new antibacterial agents, particularly against resistant strains, highlighting the potential for pharmaceutical applications (S. Ch, 2022).
Corrosion Inhibition
- Z. Rouifi et al. explored the synthesis and characterization of new benzimidazole derivatives for their potential as corrosion inhibitors, combining experimental and theoretical studies to understand the mechanism of action on metal surfaces, suggesting applications in materials science and engineering (Z. Rouifi et al., 2020).
Future Directions
The future directions for this compound could involve further exploration of its bioactivities and potential applications in various fields. The introduction of thietane and amide groups as substituents into the 6-methyluracil molecule should lead to an increasing of the spectrum of biological activity of the obtained derivatives .
Properties
IUPAC Name |
N-[2-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N3O/c1-12(24)21-9-8-18-22-16-4-2-3-5-17(16)23(18)11-13-6-7-14(19)15(20)10-13/h2-7,10H,8-9,11H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGMDKBEIAVFOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=NC2=CC=CC=C2N1CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.